Cas no 2580232-24-0 (3-4-(benzyloxy)-3-bromophenyl-3-{(benzyloxy)carbonylamino}propanoic acid)

• Product Name: 3-4-(benzyloxy)-3-bromophenyl-3-{(benzyloxy)carbonylamino}propanoic acid
• CAS No: 2580232-24-0
• MF: C₂₄H₂₂BrNO₅
• MW: 484.339186191559
• CID: 5662629
• PubChem ID: 165888441
• Update Time: 2025-07-21

3-4-(benzyloxy)-3-bromophenyl-3-{(benzyloxy)carbonylamino}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2580232-24-0
• EN300-27727934
• 3-[4-(benzyloxy)-3-bromophenyl]-3-{[(benzyloxy)carbonyl]amino}propanoic acid
• 3-4-(benzyloxy)-3-bromophenyl-3-{(benzyloxy)carbonylamino}propanoic acid

• Inchi： 1S/C24H22BrNO5/c25-20-13-19(11-12-22(20)30-15-17-7-3-1-4-8-17)21(14-23(27)28)26-24(29)31-16-18-9-5-2-6-10-18/h1-13,21H,14-16H2,(H,26,29)(H,27,28)
• InChI Key： QFBCBOBKDOEMQW-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1)C(CC(=O)O)NC(=O)OCC1C=CC=CC=1)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 483.06814g/mol
• Monoisotopic Mass: 483.06814g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 10
• Complexity: 562
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 84.9Ų

Additional information on 3-4-(benzyloxy)-3-bromophenyl-3-{(benzyloxy)carbonylamino}propanoic acid

Introduction to 3-4-(benzyloxy)-3-bromophenyl-3-{(benzyloxy)carbonylamino}propanoic acid (CAS No. 2580232-24-0)

3-4-(benzyloxy)-3-bromophenyl-3-{(benzyloxy)carbonylamino}propanoic acid (CAS No. 2580232-24-0) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound, characterized by its intricate molecular structure, exhibits a unique combination of functional groups that make it a promising candidate for various biochemical applications. The presence of both benzyloxy and bromophenyl moieties, along with an amino group incorporated into a propanoic acid backbone, provides a rich framework for further chemical modifications and biological evaluations.

The chemical structure of this compound can be broken down into several key functional components. The benzyloxy groups contribute to the stability and solubility of the molecule, while the bromophenyl moiety introduces a region of electronic and steric tunability. The (benzyloxy)carbonylamino substituent on the propanoic acid side chain adds another layer of reactivity, making it suitable for peptide mimetics and other protease inhibition studies. These features collectively position this compound as a versatile building block in drug discovery and synthetic chemistry.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with inflammation, cancer, and neurodegenerative diseases. The structural motifs present in 3-4-(benzyloxy)-3-bromophenyl-3-{(benzyloxy)carbonylamino}propanoic acid align well with these therapeutic areas. For instance, the benzyloxy groups can enhance metabolic stability, while the bromophenyl ring can serve as a handle for further derivatization via cross-coupling reactions. This flexibility has made it a valuable scaffold in medicinal chemistry.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex pharmacophores. Researchers have leveraged its structure to develop inhibitors targeting enzymes such as cyclooxygenases (COX) and lipoxygenases (LOX), which are pivotal in inflammatory responses. Additionally, the amino group can be utilized to form amides or peptidomimetics, which are known to exhibit high binding affinity to biological targets. These properties have been explored in preclinical studies aimed at identifying lead compounds for therapeutic intervention.

The synthesis of 3-4-(benzyloxy)-3-bromophenyl-3-{(benzyloxy)carbonylamino}propanoic acid involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The introduction of the bromophenyl group typically begins with halogenation reactions on a phenolic precursor, followed by benzylation to introduce the benzyloxy moieties. The final step involves the incorporation of the (benzyloxy)carbonylamino group via an amide coupling reaction, often employing reagents such as carbodiimides or activated esters. This synthetic route highlights the compound's complexity but also underscores its synthetic accessibility for further derivatization.

Recent advancements in computational chemistry have further enhanced the utility of this compound in drug discovery. Molecular modeling studies have demonstrated that modifications to its structure can fine-tune its binding interactions with biological targets. For example, computational screening has identified derivatives with improved solubility and reduced off-target effects, paving the way for more effective therapeutic agents. These insights are particularly valuable in modern drug development pipelines where virtual screening complements traditional wet-lab approaches.

The pharmacological profile of 3-4-(benzyloxy)-3-bromophenyl-3-{(benzyloxy)carbonylamino}propanoic acid has been investigated in several preclinical models. Initial studies have shown that it exhibits moderate activity against COX enzymes, suggesting potential utility in managing inflammatory conditions such as arthritis or acute pain syndromes. Additionally, its structural similarity to known protease inhibitors has prompted investigations into its efficacy against targets like matrix metalloproteinases (MMPs), which are implicated in tissue degradation during pathological processes.

Another area of interest is the compound's role in neurodegenerative diseases. The benzyloxy groups enhance blood-brain barrier penetration, making it a candidate for treating conditions like Alzheimer's disease or Parkinson's disease where central nervous system access is crucial. Preclinical data indicate that derivatives of this compound can modulate key signaling pathways involved in neuroinflammation and oxidative stress, offering a new perspective on therapeutic strategies.

The versatility of 3-4-(benzyloxy)-3-bromophenyl-3-{(benzyloxy)carbonylamino}propanoic acid extends beyond its direct pharmacological applications. It serves as a valuable scaffold for library synthesis platforms where large numbers of derivatives can be generated rapidly using automated synthesis techniques. Such libraries are instrumental in high-throughput screening campaigns aimed at identifying novel bioactive molecules with optimized properties.

In conclusion, 3-4-(benzyloxy)-3-bromophenyl-3-{(benzyloxy)carbonylamino}propanoic acid (CAS No. 2580232-24-0) represents a significant advancement in pharmaceutical chemistry due to its complex structure and multifaceted functionality. Its potential applications span multiple therapeutic areas, from anti-inflammatory agents to neuroprotective compounds, making it a cornerstone in modern drug discovery efforts. As research continues to uncover new biological targets and synthetic methodologies, this compound is poised to play an increasingly important role in developing next-generation therapeutics.